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molecular formula C15H12N2O B8757273 4,5-Diphenyl-1,2-dihydropyrazol-3-one CAS No. 33238-93-6

4,5-Diphenyl-1,2-dihydropyrazol-3-one

Cat. No. B8757273
CAS RN: 33238-93-6
M. Wt: 236.27 g/mol
InChI Key: UTKVJSBMGFLGBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06673923B2

Procedure details

To 20 mL of an ethanol solution of 1.2 g (4.47mmol) of 3-oxo-2,3-diphenylpropionic acid ethyl ester was added 1.04 g (4.47 mmol) of camphoric acid and 140 μL(4.47 mmol) of hydrazine. After the mixture was refluxed for 20 min, the solvent was removed in vacuo, and the residue was triturated with 40% ethyl acetate/hexane (2 mL) three times to afford 343 mg of 4,5-diphenyl-1,2-dihydropyrazol-3-one in 27% yield.
Name
3-oxo-2,3-diphenylpropionic acid ethyl ester
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
camphoric acid
Quantity
1.04 g
Type
reactant
Reaction Step One
Name
hydrazine
Quantity
140 μL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4,5-diphenyl-1,2-dihydropyrazol-3-one
Yield
27%

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=O)[CH:5]([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[C:6](=O)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1)C.C(O)(=O)C1(CCC(C(O)=O)C1(C)C)C.[NH2:35][NH2:36]>C(O)C>[C:14]1([C:5]2[C:4](=[O:3])[NH:35][NH:36][C:6]=2[C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1

Inputs

Step One
Name
3-oxo-2,3-diphenylpropionic acid ethyl ester
Quantity
1.2 g
Type
reactant
Smiles
C(C)OC(C(C(C1=CC=CC=C1)=O)C1=CC=CC=C1)=O
Name
camphoric acid
Quantity
1.04 g
Type
reactant
Smiles
C(C1(C)C(C)(C)C(C(=O)O)CC1)(=O)O
Name
hydrazine
Quantity
140 μL
Type
reactant
Smiles
NN
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was refluxed for 20 min
Duration
20 min
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was triturated with 40% ethyl acetate/hexane (2 mL) three times

Outcomes

Product
Name
4,5-diphenyl-1,2-dihydropyrazol-3-one
Type
product
Smiles
C1(=CC=CC=C1)C=1C(NNC1C1=CC=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 343 mg
YIELD: PERCENTYIELD 27%
YIELD: CALCULATEDPERCENTYIELD 32.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.